Cas no 2183473-34-7 (BDP TMR maleimide)

• Product Name: BDP TMR maleimide
• CAS No: 2183473-34-7
• CID: 4641818
• Update Time: 2025-11-01

BDP TMR maleimide Chemical and Physical Properties

Names and Identifiers

• BDP TMR maleimide
• BODIPY TMR Maleimide

• Inchi： 1S/C27H27BF2N4O4/c1-17-22(9-11-25(35)31-14-15-32-26(36)12-13-27(32)37)18(2)33-24(17)16-20-6-10-23(34(20)28(33,29)30)19-4-7-21(38-3)8-5-19/h4-8,10,12-13,16H,9,11,14-15H2,1-3H3,(H,31,35)
• InChI Key： ZWNBTDYYMRVBDW-UHFFFAOYSA-N
• SMILES： [F-][B+3]1([N-]2C(=C(CCC(=O)NCCN3C(C=CC3=O)=O)C(C)=C2C=C2C=CC(C3C=CC(OC)=CC=3)=N12)C)[F-]

Experimental Properties

• Solubility: 溶于DCM、DMF、DMSO

Additional information on BDP TMR maleimide

Introduction to BDP TMR Maleimide (CAS No. 2183473-34-7)

BDP TMR maleimide, chemically identified by the CAS number 2183473-34-7, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules known for their utility in various biochemical applications, particularly in the realm of protein labeling and bioconjugation. The maleimide functional group, a key feature of this molecule, makes it an invaluable tool for the modification of biomolecules, enabling researchers to explore complex biological pathways with greater precision.

The structure of BDP TMR maleimide incorporates a maleimide moiety, which is renowned for its ability to react with thiol groups present in cysteine residues of proteins. This reactivity allows for the covalent attachment of the compound to target biomolecules, facilitating the development of probes and reporters for cellular studies. The "BDP TMR" portion of the name suggests a broader molecular framework that likely includes a boron dipyrromethene (BDP) chromophore combined with a tetramethylrhodamine (TMR) fluorophore. This combination enhances the compound's utility as a fluorescent marker, making it particularly suitable for high-resolution imaging techniques.

In recent years, BDP TMR maleimide has been employed in cutting-edge research aimed at understanding the dynamics of protein-protein interactions within living cells. The fluorescence properties provided by the TMR moiety enable researchers to visualize and track these interactions in real-time, offering insights that were previously unattainable. Furthermore, the stability and brightness of TMR make it an ideal choice for long-term imaging studies, where signal intensity and photostability are critical factors.

One of the most compelling applications of BDP TMR maleimide is in the field of drug discovery and development. By serving as a versatile bioconjugation agent, this compound allows for the creation of novel drug candidates that can be specifically targeted to disease-relevant proteins. For instance, researchers have utilized BDP TMR maleimide to develop probes that selectively label overexpressed proteins in cancer cells, aiding in the identification of potential therapeutic targets. Additionally, its use in antibody-drug conjugates (ADCs) has shown promise in delivering cytotoxic agents directly to malignant cells while sparing healthy tissues.

The incorporation of boron into the BDP moiety also lends itself to unique chemical properties that are being exploited in advanced biomedical applications. Boron-containing compounds have long been studied for their potential in nuclear medicine and as therapeutic agents due to their ability to interact with biological systems in specific ways. While BDP TMR maleimide is not intended for therapeutic use itself, its structural features may inspire future designs for compounds with enhanced targeting capabilities or improved pharmacokinetic profiles.

Recent studies have also highlighted the compound's utility in Förster resonance energy transfer (FRET) experiments, where its bright fluorophore serves as an efficient energy acceptor or donor. This capability is particularly valuable in studying conformational changes and molecular interactions that are not easily detectable with single-wavelength fluorometers. The precision offered by FRET-based assays has opened new avenues in structural biology and enzyme kinetics, allowing researchers to dissect complex biological mechanisms with unprecedented detail.

The synthesis and purification of BDP TMR maleimide present unique challenges due to its complex structure and sensitive functional groups. However, advances in synthetic chemistry have made it increasingly feasible to produce high-purity batches of this compound on a scalable basis. Manufacturers specializing in fine chemicals have developed robust protocols to ensure that the final product meets stringent quality standards required for biomedical applications. These efforts are crucial for maintaining consistency across different batches and ensuring reproducibility in experimental results.

As research methodologies continue to evolve, so too does the role of compounds like BDP TMR maleimide. Emerging technologies such as super-resolution microscopy rely heavily on advanced fluorescent markers to achieve cellular visualization at nanometer resolutions. The bright and photostable nature of TMR makes it an essential component in these cutting-edge techniques, enabling scientists to observe previously inaccessible biological processes with remarkable clarity.

The versatility of BDP TMR maleimide extends beyond academic research; industrial applications are also emerging as its potential becomes more widely recognized. Companies developing diagnostic tools and biotechnological products are exploring its use as an integral part of their formulations. For example, biosensors that rely on fluorescence quenching or enhancement phenomena can benefit from the precise control offered by this compound's optical properties.

In conclusion, BDP TMR maleimide (CAS No. 2183473-34-7) represents a significant advancement in biochemical research tools due to its unique combination of reactivity and fluorescence characteristics. Its ability to facilitate protein labeling and bioconjugation has opened new doors for studying complex biological systems at both molecular and cellular levels. As scientists continue to push the boundaries of biomedical exploration, compounds like BDP TMR maleimide will undoubtedly play an indispensable role in uncovering new insights into life's fundamental processes.